3-bromo-N-(4-chloro-2-methylphenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-bromo-N-(4-chloro-2-methylphenyl)benzamide is a chemical compound used in scientific research. It is a member of the benzamide family of compounds and is commonly referred to as BCMB. This compound has been studied extensively for its potential use in the treatment of cancer and other diseases. In
Scientific Research Applications
3-bromo-N-(4-chloro-2-methylphenyl)benzamide has been studied extensively for its potential use in the treatment of cancer. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. BCMB has also been studied for its potential use in the treatment of Alzheimer's disease and other neurological disorders. It has been shown to inhibit the aggregation of amyloid beta peptides, which are thought to play a role in the development of Alzheimer's disease.
Mechanism of Action
The mechanism of action of 3-bromo-N-(4-chloro-2-methylphenyl)benzamide is not fully understood. It is believed to work by inhibiting the activity of certain enzymes and proteins involved in cell growth and division. BCMB has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins involved in cell growth and division. BCMB has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been shown to inhibit the aggregation of amyloid beta peptides, which are thought to play a role in the development of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 3-bromo-N-(4-chloro-2-methylphenyl)benzamide in lab experiments is its ability to inhibit the growth of cancer cells. This makes it a valuable tool for studying the mechanisms of cancer growth and for developing new cancer treatments. However, one limitation of using BCMB in lab experiments is its potential toxicity. It is important to use proper safety precautions when working with this compound.
Future Directions
There are several future directions for research on 3-bromo-N-(4-chloro-2-methylphenyl)benzamide. One area of research is the development of new cancer treatments based on BCMB. Researchers are also interested in exploring the compound's potential use in the treatment of Alzheimer's disease and other neurological disorders. Additionally, there is interest in developing new synthesis methods for BCMB that are more efficient and environmentally friendly.
Conclusion:
In conclusion, this compound is a valuable compound for scientific research. It has been shown to have potential uses in the treatment of cancer and other diseases. The compound's mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions are all areas of active research. Further studies on this compound may lead to the development of new treatments for cancer and other diseases.
Synthesis Methods
The synthesis of 3-bromo-N-(4-chloro-2-methylphenyl)benzamide involves several steps. The starting material is 4-chloro-2-methylaniline, which is reacted with bromine to form 4-bromo-2-chloro-N-methylaniline. This compound is then reacted with benzoyl chloride to form this compound. The final product is purified by recrystallization.
properties
IUPAC Name |
3-bromo-N-(4-chloro-2-methylphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11BrClNO/c1-9-7-12(16)5-6-13(9)17-14(18)10-3-2-4-11(15)8-10/h2-8H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DARVVNUQAQCSES-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)NC(=O)C2=CC(=CC=C2)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11BrClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.